Cas no 2171856-86-1 (3,3-Difluorocyclobutane-1-sulfonamide)

• Product Name: 3,3-Difluorocyclobutane-1-sulfonamide
• CAS No: 2171856-86-1
• MF: C₄H₇F₂NO₂S
• MW: 171.165686845779
• CID: 5766522
• PubChem ID: 126756816
• Update Time: 2025-06-08

3,3-Difluorocyclobutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18709642
• 2171856-86-1
• EN300-1653197
• 3,3-Difluorocyclobutane-1-sulfonamide
• GVVRHFKFEJGEDB-UHFFFAOYSA-O

• Inchi： 1S/C4H7F2NO2S/c5-4(6)1-3(2-4)10(7,8)9/h3H,1-2H2,(H2,7,8,9)
• InChI Key： GVVRHFKFEJGEDB-UHFFFAOYSA-N
• SMILES： S(C1CC(C1)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 171.01655596g/mol
• Monoisotopic Mass: 171.01655596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 3,3-Difluorocyclobutane-1-sulfonamide

Comprehensive Overview of 3,3-Difluorocyclobutane-1-sulfonamide (CAS No. 2171856-86-1): Properties, Applications, and Industry Relevance

3,3-Difluorocyclobutane-1-sulfonamide (CAS No. 2171856-86-1) is a fluorinated sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's cyclobutane core, combined with difluoro and sulfonamide functional groups, imparts distinct physicochemical properties, making it a valuable intermediate in drug discovery and material science. Researchers are increasingly exploring its potential in modulating biological targets, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like 3,3-Difluorocyclobutane-1-sulfonamide has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This aligns with the growing trend of precision medicine and targeted therapy, where molecular specificity is paramount. The compound's sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in antibiotics, diuretics, and anticancer agents, further elevating its industrial relevance.

From a synthetic chemistry perspective, CAS No. 2171856-86-1 exemplifies the strategic incorporation of fluorine atoms to fine-tune electronic and steric properties. Fluorination is a hot topic in medicinal chemistry, often discussed in forums and publications addressing SAR (Structure-Activity Relationship) optimization. The compound's cyclobutane ring also contributes to conformational rigidity, a desirable trait in fragment-based drug design (FBDD) and covalent inhibitor development.

Environmental and regulatory considerations are another critical aspect of 3,3-Difluorocyclobutane-1-sulfonamide. With increasing scrutiny on sustainable chemistry, researchers are evaluating greener synthesis routes for such fluorinated building blocks. Questions like "How to reduce fluorinated waste in API synthesis?" or "What are the alternatives to persistent fluorinated intermediates?" frequently appear in scientific databases and patent filings, reflecting the industry's shift toward eco-friendly practices.

Analytical characterization of CAS No. 2171856-86-1 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are essential for verifying purity and stereochemistry, especially given the compound's potential as a chiral auxiliary. The rise of AI-driven molecular modeling tools has further accelerated its study, enabling virtual screening and in silico ADMET prediction—a frequently searched topic in computational chemistry circles.

In conclusion, 3,3-Difluorocyclobutane-1-sulfonamide represents a versatile scaffold at the intersection of fluorine chemistry and drug development. Its applications span from small-molecule therapeutics to agricultural chemicals, with ongoing research exploring its utility in proteolysis-targeting chimeras (PROTACs) and bioconjugation. As the scientific community continues to prioritize molecular diversity and synthetic efficiency, this compound is poised to remain a focal point in innovation pipelines.